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Compound of Interest

Compound Name: Linolenyl myristate

Cat. No.: B15549111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the unsaturated ester, Linolenyl
myristate, and its saturated counterpart, Myristyl myristate. The information presented is

curated for researchers, scientists, and professionals in drug development, offering a

comprehensive overview of their physicochemical properties, potential biological activities, and

synthesis methodologies.

Physicochemical Properties
Myristyl myristate is a well-characterized waxy solid at room temperature with a melting point

close to that of the human body, making it a popular ingredient in cosmetic and pharmaceutical

formulations as an emollient and texture enhancer.[1][2][3][4] In contrast, detailed experimental

data for Linolenyl myristate is not readily available. However, based on the properties of other

unsaturated wax esters, it is predicted to be a liquid at room temperature.[5] The presence of

three double bonds in the linolenyl alcohol portion of the molecule disrupts the crystal lattice

structure that allows its saturated analogue to be a solid.
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Property
Linolenyl Myristate
(Inferred/Predicted)

Myristyl Myristate
(Documented)

Molecular Formula C32H58O2 C28H56O2

Molecular Weight 474.80 g/mol 424.74 g/mol

Appearance
Likely a colorless to pale

yellow liquid
White to yellowish waxy solid

Melting Point

Significantly lower than its

saturated analogue, likely

below room temperature

Approximately 37.4 - 55°C

Solubility

Expected to be soluble in

nonpolar organic solvents and

insoluble in water

Soluble in mineral oil; insoluble

in water, ethanol, and glycerol

CAS Number 2692623-55-3 3234-85-3

Biological Activity and Potential Applications
Myristyl myristate is primarily utilized for its emollient and opacifying properties in topical

formulations, where it enhances skin feel and product texture. It is considered safe for cosmetic

use, with studies showing it to be non-irritating and non-sensitizing, although it may be

comedogenic.

Direct experimental data on the biological activity of Linolenyl myristate is lacking. However,

the presence of the polyunsaturated linolenyl group suggests potential for bioactivity not

present in its saturated counterpart. Unsaturated fatty acids and their esters have been

reported to possess antimicrobial and antioxidant properties. Specifically, linolenic acid has

been shown to inhibit bacterial enoyl-acyl carrier protein reductase (FabI), a key enzyme in

bacterial fatty acid synthesis. This suggests that Linolenyl myristate could be investigated for

similar antimicrobial effects. Furthermore, unsaturated fatty acids are known to have

antioxidant capabilities, which could translate to Linolenyl myristate.
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Feature
Linolenyl Myristate
(Potential)

Myristyl Myristate
(Established)

Primary Function

Potential for antimicrobial and

antioxidant activity. May also

act as an emollient.

Emollient, texture enhancer,

opacifier in cosmetics and

pharmaceuticals.

Antimicrobial Activity

Inferred from the known

activity of unsaturated fatty

acids.

Not a primary function.

Antioxidant Activity

Inferred from the known

activity of unsaturated fatty

acids.

Not a primary function.

Safety Profile
Not established. Potential for

oxidation due to unsaturation.

Generally considered safe,

non-irritating, and non-

sensitizing. May be

comedogenic.

Synthesis and Experimental Protocols
Both Linolenyl myristate and Myristyl myristate can be synthesized via the esterification of

myristic acid with the corresponding alcohol (linolenyl alcohol or myristyl alcohol). Lipase-

catalyzed synthesis is a common and "green" method for producing such esters.

General Protocol for Lipase-Catalyzed Ester Synthesis
This protocol provides a general framework for the synthesis of both esters. Optimization of

parameters such as temperature, substrate molar ratio, and enzyme concentration would be

necessary for maximizing yield.

Materials:

Myristic Acid

Linolenyl Alcohol or Myristyl Alcohol

Immobilized Lipase (e.g., Novozym 435 from Candida antarctica)
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Organic Solvent (e.g., n-hexane, or solvent-free system)

Molecular sieves (for water removal)

Procedure:

Dissolve myristic acid and the respective alcohol (linolenyl or myristyl alcohol) in the chosen

organic solvent in a sealed reaction vessel. A typical molar ratio of acid to alcohol is 1:1, but

can be varied.

Add the immobilized lipase to the reaction mixture. The amount of lipase is typically a

percentage of the total substrate weight (e.g., 1-10% w/w).

If not a solvent-free system, add molecular sieves to remove water produced during the

reaction, which drives the equilibrium towards ester formation.

Incubate the reaction mixture at a controlled temperature (e.g., 40-60°C) with constant

stirring or shaking.

Monitor the reaction progress over time by taking aliquots and analyzing them using

techniques such as gas chromatography (GC) or high-performance liquid chromatography

(HPLC).

Upon completion, separate the immobilized lipase from the reaction mixture by filtration for

potential reuse.

Purify the resulting ester by removing the solvent under reduced pressure and potentially

using column chromatography to remove any unreacted starting materials.

Visualizing the Comparison
To further illustrate the relationship between these compounds and their synthesis, the

following diagrams are provided.
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Caption: General synthesis pathway for Linolenyl myristate and Myristyl myristate.

Linolenyl Myristate Myristyl Myristate

Compound

Physical State:
Liquid (Predicted)

Physical State:
Solid (Waxy)

Potential Activity:
Antimicrobial, Antioxidant

Established Activity:
Emollient, Opacifier

Click to download full resolution via product page

Caption: Key property differences between Linolenyl myristate and Myristyl myristate.
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Caption: A generalized workflow for the lipase-catalyzed synthesis of myristate esters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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